Cas no 1806927-45-6 (2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid
• CAS No: 1806927-45-6
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4805825
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-4-2(7(13)14)1-3(12(15)16)11-5(4)6(9)10/h1,6H,(H,13,14)
• InChI Key： GGFLDSJDICCPPI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid

Research Briefing on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid (CAS: 1806927-45-6)

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid (CAS: 1806927-45-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

The structural motif of fluorinated pyridines, such as 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid, is particularly valuable in medicinal chemistry due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms. The presence of the nitro group further allows for diverse chemical transformations, making this compound a key building block in the synthesis of complex molecules. Recent research has focused on optimizing synthetic routes to improve yield and purity, as well as investigating its reactivity in cross-coupling reactions and nucleophilic substitutions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid as a precursor in the synthesis of novel EGFR (epidermal growth factor receptor) inhibitors. The study highlighted the compound's role in introducing fluorine atoms into the inhibitor scaffold, which significantly improved binding affinity and selectivity. The resulting inhibitors exhibited potent activity against resistant EGFR mutants, underscoring the importance of fluorinated pyridines in overcoming drug resistance in cancer therapy.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases paper, where it was utilized to develop a new class of antimicrobial agents targeting bacterial efflux pumps. The difluoromethyl group was found to enhance membrane permeability, while the nitro group facilitated interactions with key residues in the efflux pump proteins. These findings suggest that 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid could play a pivotal role in addressing the growing challenge of antibiotic resistance.

Beyond its applications in drug discovery, recent advancements in synthetic methodology have also explored the use of this compound in materials science. For instance, a 2023 Chemical Communications article described its incorporation into fluorinated polymers with unique electronic properties, potentially useful in organic electronics and sensor technologies. The ability to fine-tune the electronic characteristics of such polymers through fluorination underscores the versatility of this building block.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-4-carboxylic acid (CAS: 1806927-45-6) represents a highly valuable intermediate in both medicinal chemistry and materials science. Its unique structural features enable the development of novel therapeutic agents and functional materials, as evidenced by recent studies. Future research is expected to further expand its applications, particularly in the design of next-generation kinase inhibitors and antimicrobials. Continued optimization of synthetic routes and exploration of its reactivity will be critical to unlocking its full potential in these fields.